Cas no 742699-01-0 (Benzoic acid, 4-(3-azabicyclo[3.2.2]non-3-yl)-, ethyl ester)

• Product name: Benzoic acid, 4-(3-azabicyclo[3.2.2]non-3-yl)-, ethyl ester
• CAS No: 742699-01-0
• MF: C₁₇H₂₃NO₂
• MW: 273.37002491951
• CID: 1767422
• PubChem ID: 66816177

Benzoic acid, 4-(3-azabicyclo[3.2.2]non-3-yl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(3-azabicyclo[3.2.2]non-3-yl)-, ethyl ester
• VPSSEROMLIRGFS-UHFFFAOYSA-N
• DTXSID801252262
• SCHEMBL847669
• 4-(3-aza-bicyclo[3.2.2]non-3-yl)-benzoic acid ethyl ester
• Ethyl 4-(3-azabicyclo[3.2.2]non-3-yl)benzoate
• 742699-01-0

• Inchi： InChI=1S/C17H23NO2/c1-2-20-17(19)15-7-9-16(10-8-15)18-11-13-3-4-14(12-18)6-5-13/h7-10,13-14H,2-6,11-12H2,1H3
• InChI Key： VPSSEROMLIRGFS-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=CC=C(C=C1)N2CC3CCC(C2)CC3

Computed Properties

• Exact Mass: 273.172878976g/mol
• Monoisotopic Mass: 273.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų
• XLogP3: 3.8